6-Quinolinecarbothioamide,n-[[4-(phenylmethoxy)phenyl]methyl]-

• Molecular Formula: C24H20N2OS
• Molecular Weight: 384.5 g/mol
• IUPAC Name: N-[(4-phenylmethoxyphenyl)methyl]quinoline-6-carbothioamide
• InChI: InChI=1S/C24H20N2OS/c28-24(21-10-13-23-20(15-21)7-4-14-25-23)26-16-18-8-11-22(12-9-18)27-17-19-5-2-1-3-6-19/h1-15H,16-17H2,(H,26,28)
• InChI Key: YDDREKKOOPDKKU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)CNC(=S)C3=CC4=C(C=C3)N=CC=C4

Description

6-Quinolinecarbothioamide,n-[[4-(phenylmethoxy)phenyl]methyl]- is a useful research compound. Its molecular formula is C24H20N2OS and its molecular weight is 384.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of the resulting quinoline-6-carboxylic acid 4-benzyloxy-benzylamide (310 mg, 0.84 mmol), 2,4-bis(4-methoxyphenyl)-1,3-dithia-2,4-diphosphetane-2,4-disulphide (Lawesson's reagent) (1.4 g, 3.4 mmol) and tetrahydrofuran (10 mL) was refluxed for 1 hour. After cooling, the solvent was evaporated in vacuo, dichloromethane was added to the residue, which was purified by NH silica gel column chromatography (hexane:ethyl acetate=1:1), and the title compound (55 mg, 0.14 mmol, 17%) was obtained as a pale yellow solid.